Cas no 1421453-78-2 (4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide)

• Product Name: 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide
• CAS No: 1421453-78-2
• MF: C₁₈H₂₃NO₂S
• MW: 317.445723772049
• CID: 6110091
• PubChem ID: 71787818
• Update Time: 2025-10-29

4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide
• 4-tert-butyl-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzamide
• 4-TERT-BUTYL-N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]BENZAMIDE
• AKOS024536735
• F6190-1594
• 4-(tert-butyl)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide
• 1421453-78-2
• VU0535374-1

• Inchi： 1S/C18H23NO2S/c1-18(2,3)14-8-6-13(7-9-14)17(21)19-11-10-15(20)16-5-4-12-22-16/h4-9,12,15,20H,10-11H2,1-3H3,(H,19,21)
• InChI Key： XCEDNYFHRMRQFG-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1SC=CC=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 317.14495015g/mol
• Monoisotopic Mass: 317.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide

Professional Introduction to Compound with CAS No. 1421453-78-2 and Product Name: 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide

The compound with the CAS number 1421453-78-2 and the product name 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a 4-tert-butyl substituent, a hydroxy group, and a thiophen-2-yl moiety, which collectively contribute to its distinct chemical behavior and biological activity.

In the realm of pharmaceutical research, the development of novel compounds with tailored biological activities is of paramount importance. The 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide molecule exemplifies the intricate balance between structural complexity and functional efficacy. The presence of the 4-tert-butyl group enhances the compound's lipophilicity, facilitating better membrane penetration, while the hydroxy group introduces hydrophilic characteristics that can modulate solubility and metabolic stability. The thiophen-2-yl moiety, on the other hand, is known for its role in enhancing binding affinity to biological targets, making it a valuable component in designing molecules with therapeutic potential.

Recent studies have highlighted the significance of heterocyclic compounds in medicinal chemistry. The thiophen-2-yl group in this compound not only contributes to its structural diversity but also plays a crucial role in its interactions with biological receptors. This has led to investigations into its potential as an intermediate in synthesizing drugs targeting various diseases, including neurological disorders and inflammatory conditions. The hydroxy group further enhances these interactions by participating in hydrogen bonding networks, which are essential for stabilizing enzyme-substrate complexes and improving drug-receptor binding affinity.

The 4-tert-butyl substituent adds another layer of complexity to the compound's pharmacological profile. This bulky group can influence both the compound's solubility and its ability to cross biological membranes, making it an important factor in drug delivery systems. Additionally, the tert-butyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. Such modifications are critical in optimizing drug candidates for clinical trials and ensuring their efficacy and safety.

Advances in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. The 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide molecule has been subjected to various computational studies to elucidate its interaction mechanisms with potential target proteins. These studies have provided valuable insights into how the different functional groups contribute to its binding affinity and selectivity. For instance, molecular docking simulations have shown that the hydroxy group interacts favorably with hydrophobic pockets in target proteins, while the thiophen-2-yl moiety forms critical hydrogen bonds with polar residues.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce each functional group efficiently while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the thiophene ring system, while protecting group strategies have been employed to safeguard sensitive functional groups during synthesis. These synthetic advancements underscore the growing sophistication of pharmaceutical chemistry in developing complex molecules with desired properties.

Preclinical studies have begun to explore the therapeutic potential of derivatives of 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-yl)propylbenzamide. Initial findings suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammatory diseases and cancer. The combination of lipophilicity provided by the 4-tert-butyl group and hydrophilicity introduced by the hydroxy group appears to enhance its bioavailability and reduce off-target effects. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for evaluating drug candidates.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel compounds with therapeutic potential. By analyzing vast datasets of known drug molecules and their biological activities, these algorithms can predict new structures that may exhibit similar or improved properties. The 4-tert-butyl-N-3-hydroxy-3-(thiophen-2-y l)propylbenzamide molecule serves as an excellent example of how computational tools can guide experimental design by suggesting modifications that enhance biological activity or optimize pharmacokinetic profiles.

In conclusion, the compound with CAS number 1421453-78-2, named 4-trert-butul-N--hydroxy--3-thiophen-- propy lbenzamide, represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The interplay between its various functional groups—such as the *4-trert-butul*, *--hydroxy*,and *-- thiophen-- propy l* moieties—provides a rich foundation for further research into developing novel therapeutics targeting diverse diseases.. As computational methods continue t advance,,the understanding o such compunds will deepen,, paving twa hea way f future discoveries..